Cas no 6689-43-6 (Benzaldehyde, 3-methoxy-4-[(trimethylsilyl)oxy]-)

• Product Name: Benzaldehyde, 3-methoxy-4-[(trimethylsilyl)oxy]-
• CAS No: 6689-43-6
• MF: C₁₁H₁₆O₃Si
• MW: 224.328444480896
• CID: 395606
• PubChem ID: 522236
• Update Time: 2025-08-04

Benzaldehyde, 3-methoxy-4-[(trimethylsilyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3-methoxy-4-[(trimethylsilyl)oxy]-
• 3-Methoxy-4-[(trimethylsilyl)oxy]benzaldehyde
• 3-methoxy-4-trimethylsilyloxybenzaldehyde
• m-Anisaldehyde, 4-(trimethylsiloxy)-
• Trimethylsilyl vanillin
• Vanillin, TMS
• Vanillin, trimethylsilyl ether
• Vanilline, TMS
• Vanillin, TMS derivative
• 6689-43-6
• 3-methoxy-4-(trimethylsiloxy)benzaldehyde
• PTXKWJXZIMEWED-UHFFFAOYSA-N
• 3-Methoxy-4-[(trimethylsilyl)oxy]benzaldehyde #
• EN300-25431276
• SCHEMBL9677313
• DTXSID00334897
• Benzaldehyde,3-methoxy-4-[(trimethylsilyl)oxy]-
• 3-Methoxy-4-((trimethylsilyl)oxy)benzaldehyde

• Inchi： 1S/C11H16O3Si/c1-13-11-7-9(8-12)5-6-10(11)14-15(2,3)4/h5-8H,1-4H3
• InChI Key： PTXKWJXZIMEWED-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)OC1C=CC(C=O)=CC=1OC

Computed Properties

• Exact Mass: 224.08688
• Monoisotopic Mass: 224.08687090g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Additional information on Benzaldehyde, 3-methoxy-4-[(trimethylsilyl)oxy]-

Recent Advances in the Study of Benzaldehyde, 3-methoxy-4-[(trimethylsilyl)oxy]- (CAS: 6689-43-6)

Benzaldehyde, 3-methoxy-4-[(trimethylsilyl)oxy]- (CAS: 6689-43-6) is a chemically modified benzaldehyde derivative that has garnered significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by the presence of a trimethylsilyl (TMS) protecting group and a methoxy substituent, serves as a versatile intermediate in the synthesis of various bioactive molecules. Recent studies have explored its applications in drug discovery, particularly in the development of novel anti-inflammatory and antimicrobial agents. The unique structural features of this compound enable it to act as a precursor for more complex molecules, making it a valuable tool in synthetic chemistry.

One of the key areas of research involving Benzaldehyde, 3-methoxy-4-[(trimethylsilyl)oxy]- is its role in the synthesis of natural product analogs. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the efficient construction of vanillin derivatives, which are known for their antioxidant and anti-inflammatory properties. The study highlighted the compound's ability to undergo selective deprotection and further functionalization, yielding high-purity products with potential therapeutic applications. The researchers employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structural integrity of the synthesized compounds.

In addition to its synthetic applications, Benzaldehyde, 3-methoxy-4-[(trimethylsilyl)oxy]- has been investigated for its biological activity. A recent preprint on bioRxiv reported its moderate inhibitory effects on certain bacterial enzymes, suggesting its potential as a lead compound for developing new antibiotics. The study utilized molecular docking simulations to predict the binding affinity of the compound to target enzymes, followed by in vitro assays to validate the findings. While the results are preliminary, they provide a promising foundation for further optimization and development.

The stability and reactivity of Benzaldehyde, 3-methoxy-4-[(trimethylsilyl)oxy]- under various conditions have also been a subject of investigation. A 2022 paper in Organic & Biomolecular Chemistry examined its behavior in different solvent systems and under thermal stress. The findings indicated that the TMS group provides sufficient protection for the phenolic hydroxyl group, ensuring the compound's stability during storage and handling. This property is particularly advantageous for industrial-scale applications, where consistent performance is critical.

Looking ahead, researchers are exploring the potential of Benzaldehyde, 3-methoxy-4-[(trimethylsilyl)oxy]- in the development of targeted drug delivery systems. Its ability to be conjugated with various carriers, such as nanoparticles and polymers, opens new avenues for enhancing the bioavailability and efficacy of therapeutic agents. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. As the field progresses, continued research into the compound's mechanistic insights and safety profile will be essential for its successful integration into medical practice.